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Compound of Interest

Compound Name: Antibacterial agent 153

Cat. No.: B12372441 Get Quote

Application Notes and Protocols: Antibacterial
Agent 153
For Research Use Only. Not for use in diagnostic procedures.

Introduction
Antibacterial Agent 153 is a novel synthetic small molecule inhibitor targeting bacterial DNA

gyrase, an essential enzyme for bacterial DNA replication. Its potent, broad-spectrum activity

against a range of Gram-positive and Gram-negative bacteria makes it a valuable tool for

infectious disease research and drug discovery. These application notes provide detailed

procedures for the proper handling, sterilization, and application of Antibacterial Agent 153 in

a laboratory setting.

Physicochemical and Stability Data
Proper storage and handling are dictated by the agent's physical properties. The following table

summarizes key data for Antibacterial Agent 153.

Table 1: Physicochemical Properties of Antibacterial Agent 153
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Property Value Notes

Molecular Formula C₂₀H₁₇N₅O₃S

Molecular Weight 423.45 g/mol

Appearance Lyophilized pale yellow powder

Solubility > 50 mg/mL in DMSO
Stock solutions should be

prepared in DMSO.

< 0.1 mg/mL in Water Insoluble in aqueous solutions.

Storage (Powder)
-20°C, desiccated, protect from

light

Stable for up to 24 months

under these conditions.

Storage (Stock Sol.) -20°C or -80°C

Aliquot to avoid repeated

freeze-thaw cycles. Stable for

up to 6 months.

Thermal Stability
Decomposes at temperatures

>150°C

Do not autoclave. Heat

sterilization is not a suitable

method.[1][2]

| pH Stability | Stable at pH 6.0 - 7.5 in solution | Avoid highly acidic or basic conditions. |

Mechanism of Action
Antibacterial Agent 153 functions by selectively binding to the ATPase domain of bacterial

DNA gyrase (GyrB subunit). This binding event inhibits the enzyme's supercoiling activity,

leading to the accumulation of double-strand DNA breaks during replication. The resulting DNA

damage triggers the SOS response and ultimately leads to bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bitesizebio.com [bitesizebio.com]

2. microbenotes.com [microbenotes.com]

To cite this document: BenchChem. ["Antibacterial agent 153" sterilization and handling
procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372441#antibacterial-agent-153-sterilization-and-
handling-procedures]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b12372441?utm_src=pdf-body-img
https://www.benchchem.com/product/b12372441?utm_src=pdf-custom-synthesis
https://bitesizebio.com/853/5-laboratory-sterilisation-methods/
https://microbenotes.com/physical-methods-of-sterilization/
https://www.benchchem.com/product/b12372441#antibacterial-agent-153-sterilization-and-handling-procedures
https://www.benchchem.com/product/b12372441#antibacterial-agent-153-sterilization-and-handling-procedures
https://www.benchchem.com/product/b12372441#antibacterial-agent-153-sterilization-and-handling-procedures
https://www.benchchem.com/product/b12372441#antibacterial-agent-153-sterilization-and-handling-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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